N-(3-chloro-4-methylphenyl)-1-(2-methoxy-1-methylethyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-(1-methoxypropan-2-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H21ClN2O3/c1-10-4-5-13(7-14(10)17)18-16(21)12-6-15(20)19(8-12)11(2)9-22-3/h4-5,7,11-12H,6,8-9H2,1-3H3,(H,18,21)
• InChI Key: ASMWDDSOZUNJSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CC(=O)N(C2)C(C)COC)Cl
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

N-(3-chloro-4-methylphenyl)-1-(2-methoxy-1-methylethyl)-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C16H21ClN2O3 and its molecular weight is 324.80 g/mol. The purity is usually 95%.
The exact mass of the compound N-(3-chloro-4-methylphenyl)-1-(2-methoxy-1-methylethyl)-5-oxo-3-pyrrolidinecarboxamide is 324.1240702 g/mol and the complexity rating of the compound is 418. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Enantioselective Synthesis

Compounds related to N-(3-chloro-4-methylphenyl)-1-(2-methoxy-1-methylethyl)-5-oxo-3-pyrrolidinecarboxamide are used in enantioselective synthesis processes. For example, the synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate showcases the application of related compounds in creating enantioselective products, which are crucial for developing drugs with specific chiralities (Calvez, Chiaroni, & Langlois, 1998).

Material Science Applications

Compounds with similar structures are used in material science for synthesizing aromatic polyamides and polyimides, which have applications in creating high-performance materials. These materials are known for their solubility in various polar solvents and high thermal stability, making them suitable for advanced engineering applications (Yang & Lin, 1995).

Drug Discovery

Structurally similar compounds have been investigated for their potential in drug discovery, particularly as kinase inhibitors. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors, highlighting the therapeutic potential of such compounds (Schroeder et al., 2009).

Anticonvulsant Applications

Research into the crystal structures of anticonvulsant enaminones reveals the importance of such compounds in developing new treatments for epilepsy. The study of their hydrogen bonding and molecular structure contributes to understanding how these compounds interact with biological targets (Kubicki, Bassyouni, & Codding, 2000).